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Compound of Interest

Compound Name:

N-[(2-methyl-5-

nitrophenyl)carbamothioyl]acetami

de

CAS No.: 72621-59-1

Cat. No.: B1597485

Get Quote

Since the groundbreaking discovery of Prontosil in the 1930s, sulfonamides have remained a

cornerstone of medicinal chemistry.[1][2] Their remarkable versatility is evident in the wide

spectrum of biological activities they exhibit, including antibacterial, antiviral, anticancer, and

anti-inflammatory properties.[3][4] This therapeutic diversity stems from the unique

physicochemical properties of the sulfonamide functional group, which allows for a myriad of

structural modifications to fine-tune pharmacological activity.[5] This guide focuses on a specific

subclass of sulfonamide derivatives with the molecular formula C11H13N3O4S, offering a

detailed exploration of their synthesis and characterization.

Proposed Synthesis of a C11H13N3O4S Derivative:
N-(4-((2-methoxyethyl)sulfamoyl)phenyl)acetamide
To illustrate the principles of synthesis and characterization, we will focus on a plausible

C11H13N3O4S derivative: N-(4-((2-methoxyethyl)sulfamoyl)phenyl)acetamide. This compound

can be conceptualized as a derivative of the common intermediate, N-acetylsulfanilyl chloride.
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The proposed synthetic route involves the reaction of this intermediate with 2-methoxyethan-1-

amine.

Reactants

Reaction Product

N-acetylsulfanilyl chloride
(C8H8ClNO3S)

Reaction in Pyridine (Solvent/Base)
Room Temperature

2-methoxyethan-1-amine
(C3H9NO)

N-(4-((2-methoxyethyl)sulfamoyl)phenyl)acetamide
(C11H13N3O4S)

Click to download full resolution via product page

Figure 1: Proposed synthetic workflow for a C11H13N3O4S derivative.

Experimental Protocol for Synthesis
This protocol details the N-alkylation of a sulfonamide, a common and effective method for

generating sulfonamide derivatives.[6][7][8]

Materials:

N-acetylsulfanilyl chloride

2-methoxyethan-1-amine

Anhydrous pyridine

Ethyl acetate

Deionized water

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate
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Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve N-acetylsulfanilyl chloride (1

equivalent) in anhydrous pyridine under a nitrogen atmosphere. The pyridine acts as both a

solvent and a base to neutralize the HCl byproduct.

Addition of Amine: To the stirred solution, add 2-methoxyethan-1-amine (1.1 equivalents)

dropwise at room temperature. The slight excess of the amine ensures the complete

consumption of the sulfonyl chloride.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor

the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding deionized water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x 50 mL).

Washing: Wash the combined organic layers sequentially with 1M HCl (to remove excess

pyridine), deionized water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure N-

(4-((2-methoxyethyl)sulfamoyl)phenyl)acetamide.
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Molecular Weight and Formula Determination: A
Trifecta of Analytical Techniques
Accurate determination of the molecular weight and formula is paramount in chemical synthesis

and drug development. A combination of mass spectrometry, elemental analysis, and nuclear

magnetic resonance (NMR) spectroscopy provides a self-validating system for structural

confirmation.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ions.[9][10] This information provides the exact molecular weight of the

compound.

Protocol:

Sample Preparation: Prepare a dilute solution of the synthesized compound (approximately

1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

Instrumentation: Utilize an electrospray ionization (ESI) mass spectrometer in positive ion

mode. ESI is a soft ionization technique that minimizes fragmentation, allowing for the clear

observation of the molecular ion.

Data Acquisition: Infuse the sample solution into the mass spectrometer and acquire the

mass spectrum over a suitable m/z range (e.g., 100-500).

Data Analysis: Identify the peak corresponding to the protonated molecule [M+H]+. The

expected m/z for C11H13N3O4S would be approximately 299.06. High-resolution mass

spectrometry can provide the exact mass to several decimal places, further confirming the

elemental composition.

Elemental Analysis for Empirical Formula Determination
Elemental analysis, specifically CHNS analysis, determines the percentage composition of

carbon, hydrogen, nitrogen, and sulfur in a pure organic compound.[11][12][13][14][15] This

data is used to calculate the empirical formula, which can then be compared to the proposed

molecular formula.
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Protocol:

Sample Preparation: Accurately weigh approximately 2-3 mg of the pure, dry synthesized

compound into a tin capsule. Purity is critical as any residual solvents or impurities will affect

the results.[13]

Combustion: The sample is combusted in a furnace at high temperatures in the presence of

excess oxygen. This process converts carbon to CO2, hydrogen to H2O, nitrogen to N2 or

NOx (which is then reduced to N2), and sulfur to SO2.

Gas Separation and Detection: The combustion gases are separated by gas

chromatography and quantified using a thermal conductivity detector.

Calculation: The instrument software calculates the percentage of each element.

Expected Elemental Composition for C11H13N3O4S:

Element Atomic Mass
Number of
Atoms

Total Mass Percentage

Carbon (C) 12.01 11 132.11 44.44%

Hydrogen (H) 1.01 13 13.13 4.41%

Nitrogen (N) 14.01 3 42.03 14.13%

Oxygen (O) 16.00 4 64.00 21.53%

Sulfur (S) 32.07 1 32.07 10.79%

Total 283.34 100.00%

NMR Spectroscopy for Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

chemical environment of atoms within a molecule, enabling the elucidation of its structure.[16]

[17][18][19] Both 1H and 13C NMR are essential for confirming the connectivity of atoms.

Protocol:
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Sample Preparation: Dissolve 5-10 mg of the pure compound in approximately 0.6 mL of a

deuterated solvent (e.g., DMSO-d6 or CDCl3) in an NMR tube.

Data Acquisition: Acquire 1H and 13C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher).

Data Analysis:

1H NMR: Analyze the chemical shifts, integration (proton count), and multiplicity (splitting

patterns) of the signals to identify the different types of protons and their neighboring

protons.

13C NMR: Analyze the chemical shifts of the signals to identify the different types of

carbon atoms in the molecule.

Expected NMR Signals for N-(4-((2-methoxyethyl)sulfamoyl)phenyl)acetamide:

Proton/Carbon Type
Expected 1H Chemical
Shift (ppm)

Expected 13C Chemical
Shift (ppm)

Acetyl CH3 ~2.1 (singlet, 3H) ~24

Methoxy CH3 ~3.2 (singlet, 3H) ~58

Methylene (adjacent to N) ~3.1 (triplet, 2H) ~43

Methylene (adjacent to O) ~3.4 (triplet, 2H) ~70

Aromatic CH ~7.7-7.9 (multiplet, 4H) ~119-143

Amide NH ~10.3 (singlet, 1H) -

Sulfonamide NH ~8.0 (triplet, 1H) -

Acetyl C=O - ~169

Mechanism of Action: The Molecular Basis of
Sulfonamide Activity
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Sulfonamide antibiotics primarily function as bacteriostatic agents by competitively inhibiting the

enzyme dihydropteroate synthase (DHPS).[20][21][22][23] This enzyme is crucial for the

synthesis of folic acid in bacteria, a vital component for the production of nucleic acids and

certain amino acids.[24] By blocking this pathway, sulfonamides halt bacterial growth and

replication.[22] Humans are unaffected as they obtain folic acid from their diet.

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase (DHPS)

Dihydropteroate Diphosphate

Dihydrofolic Acid

Dihydrofolate Reductase (DHFR)

Tetrahydrofolic Acid

Nucleic Acid Synthesis

Sulfonamide
(e.g., C11H13N3O4S derivative)

 Competitive
Inhibition
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Figure 2: Mechanism of action of sulfonamides in the bacterial folic acid synthesis pathway.

Conclusion
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The C11H13N3O4S class of sulfonamide derivatives represents a promising area for further

investigation in drug discovery. This guide has provided a comprehensive framework for the

synthesis and rigorous characterization of a representative member of this class. The detailed

protocols for synthesis, mass spectrometry, elemental analysis, and NMR spectroscopy,

coupled with the underlying scientific principles, offer a robust methodology for researchers in

the field. The continued exploration of novel sulfonamide derivatives is poised to yield new

therapeutic agents with enhanced efficacy and specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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